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Compound of Interest

Compound Name: LEWATIT TP-214
CAS No.: 109945-55-3
Cat. No.: B1166751
Get Quote
. J

LEWATIT® TP-214 is a specialized macroporous chelating ion exchange resin with thiourea
functional groups, primarily used for the selective removal of mercury and precious metals such
as gold, silver, and platinum group metals.[1] Due to its application in binding heavy and
precious metals, proper disposal is crucial to ensure environmental safety and compliance with
regulatory standards. The recommended disposal method for spent LEWATIT® TP-214 is
incineration, particularly when metal recovery is intended or when it is laden with hazardous
materials like mercury.[1] Regeneration of this resin is generally not feasible with standard
regenerant solutions.[1]

Key Operational and Disposal Information

The following table summarizes the key characteristics of LEWATIT® TP-214 relevant to its
handling and disposal.
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Property Description

Resin Type Macroporous chelating ion exchange resin
Functional Group Thiourea

Matrix Styrene-divinylbenzene copolymer

Primary Application Removal of mercury and precious metals
Regeneration Not typically possible with standard solutions|[1]
Recommended Disposal Incineration[1]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of used LEWATIT®
TP-214.

w

. Preliminary Handling and Assessment:

Personal Protective Equipment (PPE): Before handling the resin, ensure appropriate PPE is
worn, including safety glasses, gloves, and a lab coat.

Resin Characterization: Determine the contaminants the resin has been exposed to. This is
critical as the nature of the adsorbed materials (e.g., mercury, precious metals) will dictate
the specific disposal pathway and any potential for recovery.

. On-site Management and Storage:

Dewatering: If the resin is in a slurry, carefully decant the excess water.

Containment: Place the dewatered resin in a designated, clearly labeled, and sealed waste
container. The label should include "Waste lon Exchange Resin," the name "LEWATIT® TP-
214" and a list of the metals it has been used to adsorb.

Storage: Store the container in a designated hazardous waste accumulation area, away from
incompatible materials.

Disposal Procedure:
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o Contact a Licensed Waste Disposal Contractor: The disposal of industrial chemical waste is
regulated. It is imperative to engage a certified waste management company that specializes
in chemical and hazardous waste.

» Provide Full Disclosure: Inform the waste disposal contractor of the resin's composition
(styrene-divinylbenzene copolymer with thiourea groups) and, crucially, all the metals and
other chemical species it has been in contact with.

o Documentation: Obtain and retain all necessary documentation from the waste disposal
contractor, including waste transfer notes and certificates of destruction or recycling.

4. Special Considerations for Metal Recovery:

« If the resin has been used to capture valuable precious metals, incineration at a specialized
facility that can recover these metals is the recommended approach.[1] This turns a waste
product into a valuable resource.

 When used for mercury removal, incineration must be carried out in a facility equipped with
the necessary technology to handle and dispose of mercury in compliance with local and
national regulations.[1]

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for LEWATIT® TP-214.
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Start: Spent LEWATIT® TP-214
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Caption: Disposal workflow for LEWATIT® TP-214 resin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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